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Compound of Interest

Compound Name: Pyriminostrobin

Cat. No.: B1429120

This technical support center provides researchers, scientists, and drug development
professionals with comprehensive guidance on strategies to mitigate the risk of cross-
resistance associated with Pyriminostrobin. The information is presented in a question-and-
answer format to directly address specific issues that may be encountered during experimental
work.

Frequently Asked Questions (FAQs)

Q1: What is the mode of action of Pyriminostrobin and why is it prone to resistance?

Pyriminostrobin is a Quinone outside Inhibitor (Qol) fungicide, belonging to the strobilurin
class. Its mode of action is to block the mitochondrial respiratory chain at the level of Complex
[l (the cytochrome bcl complex)[1]. By binding to the Qo site of cytochrome b,
Pyriminostrobin inhibits the transfer of electrons, which disrupts the production of ATP, the
essential energy currency of the cell. This single-site mode of action makes it highly susceptible
to the development of resistance, as a single mutation in the target protein can significantly
reduce the fungicide's efficacy[1].

Q2: What is the primary mechanism of resistance to Pyriminostrobin and other Qol
fungicides?

The predominant mechanism of resistance to Qol fungicides is a target-site modification in the
cytochrome b gene (CYTB). The most common and significant mutation is a single nucleotide
polymorphism that results in a glycine to alanine substitution at codon 143 (G143A)[2][3]. This
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G143A mutation confers a high level of resistance, with resistance factors (RF = EC50 of
resistant strain / EC50 of sensitive strain) often exceeding 100[2]. Other less frequent
mutations, such as F129L and G137R, have also been identified and are associated with
moderate or partial resistance[2].

Q3: What is cross-resistance and how does it relate to Pyriminostrobin?

Cross-resistance occurs when a fungal pathogen develops resistance to one fungicide and, as
a result, becomes resistant to other fungicides, typically those with the same mode of action,
even without direct exposure to them. Due to their shared target site, there is a high risk of
cross-resistance among all fungicides in the Qol group (FRAC Code 11), including
Pyriminostrobin[1]. Therefore, if a fungal population develops resistance to another Qol
fungicide, it will likely also be resistant to Pyriminostrobin.

Q4: Is there evidence of cross-resistance between Pyriminostrobin and fungicides from other
FRAC groups?

Current research suggests that cross-resistance between Pyriminostrobin (a Qol fungicide,
FRAC Group 11) and fungicides from other mode-of-action groups is unlikely. For instance,
studies have shown no cross-resistance between anilinopyrimidine fungicides (FRAC Group 9)
like pyrimethanil and the Qol fungicide pyraclostrobin[4][5]. Similarly, Succinate
Dehydrogenase Inhibitors (SDHIs, FRAC Group 7) and Demethylation Inhibitors (DMIs, FRAC
Group 3) have different target sites and modes of action, making cross-resistance with Qols
improbable[1][2][4][6].

Troubleshooting Guide
Problem: | am observing a sudden loss of efficacy with Pyriminostrobin in my experiments.

Possible Cause: This is a strong indicator of the development of a resistant fungal population,
likely due to the G143A mutation in the CYTB gene.

Solution:

o Confirm Resistance: Conduct a molecular assay (see Experimental Protocols section) to
detect the G143A mutation in your fungal isolates.
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e Assess Sensitivity: Perform a fungicide sensitivity bioassay to determine the EC50 values of
your isolates for Pyriminostrobin and compare them to a known sensitive strain. A
significant increase in the EC50 value confirms resistance.

e Implement a Resistance Management Strategy: Immediately switch to a fungicide with a
different mode of action. For future experiments, implement a rotation or mixture strategy as
outlined in the "Strategies to Mitigate Resistance" section.

Problem: How can | proactively prevent the development of resistance to Pyriminostrobin in
my long-term experiments?

Solution:

o Use Mixtures: Whenever possible, use Pyriminostrobin in a mixture with a fungicide from a
different FRAC group that is also effective against your target pathogen. This reduces the
selection pressure for resistance to either compound[7].

» Rotate Modes of Action: If using single-mode-of-action fungicides, design a rotation program
where you alternate applications of Pyriminostrobin with fungicides from different FRAC
groups. Ensure that successive generations of the pathogen are not treated with compounds
from the same mode of action group[8][9].

e Limit Applications: Adhere to the recommended maximum number of applications for Qol
fungicides per season or experimental cycle[1].

 Integrate Non-Chemical Controls: Where applicable, use non-chemical control methods to
reduce the overall disease pressure and the reliance on fungicides.

Data Presentation

Table 1: Resistance Factors for Common Mutations in the Cytochrome b Gene
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Typical Resistance Factor

Mutation Resistance Level
(RF)
G143A High > 100
F129L Moderate 5-15 (up to 50 in some cases)
G137R Moderate 5-15 (up to 50 in some cases)

Source: Fungicide Resistance Action Committee (FRAC)[2]

Table 2: Example EC50 Values for a Qol Fungicide (Pyraclostrobin) against Sensitive and
Resistant Strains of Sclerotinia sclerotiorum

Strain Type EC50 (pg/mL)
Sensitive 0.411 - 0.610
Resistant 7.247 - 24.718

Source: Adapted from a study on pyrimethanil resistance, which also tested pyraclostrobin, a
closely related Qol fungicide[5].

Experimental Protocols
Protocol 1: Molecular Detection of the G143A Mutation
using PCR-RFLP

This protocol allows for the rapid detection of the G143A mutation, which is a key indicator of
Qol resistance.

1. DNA Extraction:

« |solate fungal mycelia from pure cultures grown on an appropriate medium.
o Extract genomic DNA using a commercially available fungal DNA extraction kit or a standard
CTAB protocol.

2. PCR Amplification:
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» Amplify the region of the CYTB gene containing codon 143 using specific primers.
o Forward Primer: (Example) 5-TGGAGTTTATATTATGGGGTC-3'

» Reverse Primer: (Example) 5-GGAAAGTAAAGTAAACTTAATTGG-3'

e Perform PCR with the following cycling conditions:

« Initial denaturation: 94°C for 5 min

o 35 cycles of:

» Denaturation: 94°C for 30 sec

e Annealing: 55°C for 30 sec

e Extension: 72°C for 1 min

» Final extension: 72°C for 10 min

3. Restriction Fragment Length Polymorphism (RFLP) Analysis:

o The G143A mutation creates a recognition site for the restriction enzyme Fnu4HIl (GCNGC).
» Digest the PCR product with Fnu4HI according to the manufacturer's instructions.

» Analyze the digested products by gel electrophoresis on a 2% agarose gel.

e Interpretation:

e Sensitive Isolate (GGT): One undigested PCR product.

o Resistant Isolate (GCT): Two smaller digested fragments.

Protocol 2: Fungicide Sensitivity Bioassay (Mycelial
Growth Inhibition)

This bioassay determines the effective concentration of a fungicide that inhibits 50% of mycelial
growth (EC50).

1. Preparation of Fungicide Stock Solutions:

o Dissolve Pyriminostrobin in a suitable solvent (e.g., acetone or DMSO) to create a high-
concentration stock solution.
» Prepare a series of dilutions from the stock solution.

2. Preparation of Amended Agar Plates:

o Prepare a suitable agar medium (e.g., Potato Dextrose Agar).

e Autoclave the medium and allow it to cool to approximately 50-55°C.

» Add the appropriate volume of each fungicide dilution to the molten agar to achieve the
desired final concentrations.
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e Pour the amended agar into petri dishes and allow them to solidify. Include control plates
with no fungicide.

3. Inoculation:

» Take mycelial plugs (e.g., 5 mm diameter) from the actively growing edge of a pure fungal
culture.
o Place one mycelial plug in the center of each amended and control plate.

4. Incubation:
 Incubate the plates at the optimal temperature for the specific fungus in the dark.
5. Data Collection and Analysis:

e Measure the diameter of the fungal colony in two perpendicular directions at regular intervals
until the colony on the control plate has reached a significant portion of the plate.

o Calculate the percentage of mycelial growth inhibition for each fungicide concentration
relative to the control.

o Determine the EC50 value by probit analysis or by plotting the percentage of inhibition
against the log of the fungicide concentration.

Mandatory Visualizations
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Caption: Pyriminostrobin’'s mode of action in the electron transport chain.
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Caption: Workflow for mitigating Pyriminostrobin resistance.
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Caption: Downstream effects of Pyriminostrobin's inhibition of Complex IIl.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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